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Compound of Interest

Compound Name: 1-butyl-1H-indole-3-carbaldehyde
CAS No.: 119491-09-7
Cat. No.: B1273553

Get Quote

Executive Summary & Compound Identity

1-butyl-1H-indole-3-carbaldehyde (CAS: 119491-09-7) is the N-butylated derivative of indole-
3-carboxaldehyde. In drug development and forensic science, it serves as the immediate
precursor to JWH-073 (1-butyl-3-(1-naphthoyl)indole) via Grignard or Friedel-Crafts acylation.

Its accurate identification is pivotal for distinguishing between "legal” chemical building blocks

and regulated synthetic cannabinoid analogues.

Property Data

IUPAC Name 1-butyl-1H-indole-3-carbaldehyde
Molecular Formula C13H1sNO

Molecular Weight 201.27 g/mol

Physical State

Viscous yellow to orange oil / Low-melting solid

Solubility

Soluble in CHCI3, DMSO, MeOH:; Insoluble in

water
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Synthesis Logic & Mechanism

The industry-standard protocol for synthesizing this compound utilizes the Vilsmeier-Haack
Formylation. This route is preferred over direct alkylation of indole-3-carbaldehyde due to
higher regioselectivity and yield.

Reaction Pathway[3][6]

o N-Alkylation: Indole is treated with 1-bromobutane (base catalysis) to form 1-butylindole.

¢ Vilsmeier-Haack: 1-butylindole reacts with the chloroiminium ion (generated in situ from
POCIs and DMF) to install the formyl group at the C3 position.

Mechanistic Workflow (DOT Diagram)
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Figure 1: Step-wise synthesis logic highlighting the Vilsmeier-Haack formylation pathway.

Spectroscopic Characterization Data

The following data represents the "Gold Standard" for confirming the identity of 1-butyl-1H-
indole-3-carbaldehyde.

Nuclear Magnetic Resonance (NMR)

Solvent: CDCIs (Deuterated Chloroform) is the standard solvent. DMSO-ds may be used but
will shift the aldehyde proton slightly downfield.

'H NMR (400 MHz, CDClIs)
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13C NMR (100 MHz _CDCl=)

Carbon Type Shift (6 ppm) Assignment
Carbonyl 184.6 Aldehyde (C=0)
) C-N bond character shifts this
Aromatic C2 138.1 ] )
upfield relative to C=0.
Quaternary 137.5,125.4 Indole bridgehead carbons.
Aromatic CH 123.9, 122.9,122.0, 110.1 Indole ring carbons (C4-C7).
C3 (Quat) 118.2 Position of formylation.
) ) N-CH:z (Key indicator of
Aliphatic 46.8 )
alkylation).
) ) Remaining butyl chain
Aliphatic 31.9, 20.1, 13.6

carbons.

Infrared Spectroscopy (FT-IR)

Method: Neat oil or KBr pellet.

1650 — 1660 cm~1 (Strong): C=0 Stretching. This is lower than typical aliphatic aldehydes
(~1720) due to conjugation with the indole ring.

2950 — 2850 cm~* (Medium): C-H aliphatic stretching (Butyl chain).

1530, 1460 cm~1: C=C Aromatic ring stretching.

Absence of 3200-3400 cm~*:Crucial. Lack of N-H stretch confirms successful N-alkylation.[1]

Mass Spectrometry (GC-MS)

e Molecular lon (M*): m/z 201
» Base Peak: m/z 172 (Loss of CHO or ethyl fragment depending on ionization energy).

e Fragmentation:
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o m/z 201

m/z 158 (Loss of propyl chain from butyl group via McLafferty rearrangement or direct
cleavage).

o m/z 144 (Indole-3-carboxaldehyde core).

Analytical Workflow & Quality Control

To validate purity for research or forensic standards, follow this decision tree.
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Figure 2: Analytical decision tree for validating 1-butyl-1H-indole-3-carbaldehyde identity.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1273553/docs?utm_src=pdf-body-img#analytical-profile-characterization-guide-1-butyl-1h-indole-3-carbaldehyde
https://www.benchchem.com/product/b1273553/docs?utm_src=pdf-body#analytical-profile-characterization-guide-1-butyl-1h-indole-3-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273553?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Critical QC Parameters

e HPLC Purity: >98.0% (Area %).
o Column: C18 Reverse Phase.
o Mobile Phase: Acetonitrile/Water (Gradient).
o Detection: UV @ 280 nm (Indole absorption max).

o Residual Solvent: Check for DMF (from Vilsmeier) or DMSO (from alkylation) using GC-
Headspace.

Safety & Handling

 Signal Word: Warning.
e Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Aldehydes are prone to
oxidation to carboxylic acids (1-butylindole-3-carboxylic acid) upon prolonged air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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